Cas no 2227773-84-2 (tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate
• CAS No: 2227773-84-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5849217
• PubChem ID: 165703945
• Update Time: 2025-05-22

tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate
• 2227773-84-2
• tert-butyl 3-[(3S)-3-hydroxybutyl]azetidine-1-carboxylate
• EN300-1894166

• Inchi： 1S/C12H23NO3/c1-9(14)5-6-10-7-13(8-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： PTXNJARNWZCMHD-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC[C@H](C)O)C1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate

tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate, identified by the CAS number 2227773-84-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The azetidine ring in this compound is substituted with a hydroxyl group at the (3S) configuration and a tert-butyl ester group at the carboxylic acid position, making it a unique derivative with potential applications in drug design and synthesis.

Azetidines, such as tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate, have gained attention due to their structural similarity to other bioactive compounds. The four-membered ring system is known for its rigidity and strain, which can influence the molecule's reactivity and interactions with biological targets. Recent studies have explored the use of azetidines as scaffolds for drug development, particularly in the design of inhibitors for enzymes and receptors involved in various diseases.

The synthesis of tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate involves a combination of ring-closing reactions and stereochemical control to achieve the desired configuration at the hydroxyl-bearing carbon. The tert-butyl ester group serves as a protecting group for the carboxylic acid during synthesis, ensuring stability and facilitating further modifications. This compound has been studied for its potential as a precursor in the synthesis of more complex molecules, including those with therapeutic applications.

In terms of biological activity, tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate has shown promise in preliminary assays targeting enzyme inhibition. The hydroxyl group at the (3S) position plays a critical role in hydrogen bonding interactions, which are essential for binding to target proteins. Researchers have also investigated the influence of stereochemistry on the compound's activity, highlighting the importance of maintaining the (S) configuration for optimal biological performance.

The latest advancements in computational chemistry have enabled detailed modeling of tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate's interactions with biological targets. Molecular docking studies have revealed potential binding modes that could guide further optimization of this compound into more potent drug candidates. Additionally, spectroscopic techniques such as NMR and X-ray crystallography have provided insights into the molecule's conformational flexibility and structural integrity.

In conclusion, tert-butyl 3-(3S)-3-hydroxybutylazetidine-1-carboxylate represents an important building block in organic synthesis and drug discovery. Its unique structure, combined with recent research findings, underscores its potential as a valuable tool in advancing therapeutic interventions across various disease areas.